Yunnancoronarin A
Yunnancoronarin A
Brand Name:
Vulcanchem
CAS No.:
162762-93-8
VCID:
VC0180111
InChI:
InChI=1S/C20H28O2/c1-14-12-17(21)18-19(2,3)9-5-10-20(18,4)16(14)7-6-15-8-11-22-13-15/h6-8,11,13,16-18,21H,1,5,9-10,12H2,2-4H3/b7-6+/t16-,17+,18-,20+/m0/s1
SMILES:
CC1(CCCC2(C1C(CC(=C)C2C=CC3=COC=C3)O)C)C
Molecular Formula:
C20H28O2
Molecular Weight:
300.4 g/mol
Yunnancoronarin A
CAS No.: 162762-93-8
Main Products
VCID: VC0180111
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol
| CAS No. | 162762-93-8 |
|---|---|
| Product Name | Yunnancoronarin A |
| Molecular Formula | C20H28O2 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (1R,4S,4aR,8aS)-4-[(E)-2-(furan-3-yl)ethenyl]-4a,8,8-trimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-1-ol |
| Standard InChI | InChI=1S/C20H28O2/c1-14-12-17(21)18-19(2,3)9-5-10-20(18,4)16(14)7-6-15-8-11-22-13-15/h6-8,11,13,16-18,21H,1,5,9-10,12H2,2-4H3/b7-6+/t16-,17+,18-,20+/m0/s1 |
| Standard InChIKey | UTIGHTZWXIGRIJ-JEQJTPLUSA-N |
| Isomeric SMILES | C[C@]12CCCC([C@@H]1[C@@H](CC(=C)[C@@H]2/C=C/C3=COC=C3)O)(C)C |
| SMILES | CC1(CCCC2(C1C(CC(=C)C2C=CC3=COC=C3)O)C)C |
| Canonical SMILES | CC1(CCCC2(C1C(CC(=C)C2C=CC3=COC=C3)O)C)C |
| Appearance | Oil |
| Synonyms | Yunnancoronarin A |
| PubChem Compound | 12187319 |
| Last Modified | Nov 11 2021 |
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